N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide

• IUPAC Name: N-[1-(1-phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide
• InChI: InChI=1S/C14H15N3O2/c1-10(16-14(18)12-9-19-12)13-15-7-8-17(13)11-5-3-2-4-6-11/h2-8,10,12H,9H2,1H3,(H,16,18)
• InChI Key: QPTYQPVQGFWCLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CN1C2=CC=CC=C2)NC(=O)C3CO3
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol
• CAS No.: 2411201-66-4

Description

“N-[1-(1-Phenylimidazol-2-yl)ethyl]oxirane-2-carboxamide” is a complex organic compound. It contains an oxirane (or epoxide) group, which is a three-membered ring consisting of two carbon atoms and one oxygen atom. It also contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The compound also includes a carboxamide group, which is a functional group consisting of a carbonyl (C=O) and amine (NH2) group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The exact structure would depend on the specific locations of these groups on the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxirane, imidazole, and carboxamide groups. Oxiranes are known to be reactive due to the strain in the three-membered ring. Imidazoles can act as both acids and bases, making them versatile in chemical reactions. Carboxamides can participate in various reactions, including hydrolysis and reduction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be of interest in fields like medicinal chemistry, given the biological activity of similar compounds.